Cas no 1252913-65-7 (N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide)

• Product Name: N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide
• CAS No: 1252913-65-7
• MF: C₁₉H₂₀ClN₃O₃S
• MW: 405.89840221405
• CID: 5321394
• Update Time: 2025-06-03

N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-3,4-dihydro-3-(3-methylbutyl)-2,4-dioxothieno[3,2-d]pyrimidine-1(2H)-acetamide (ACI)
• N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

• Inchi： 1S/C19H20ClN3O3S/c1-12(2)7-9-22-18(25)17-15(8-10-27-17)23(19(22)26)11-16(24)21-14-6-4-3-5-13(14)20/h3-6,8,10,12H,7,9,11H2,1-2H3,(H,21,24)
• InChI Key： AGVDWSWMFXQOKA-UHFFFAOYSA-N
• SMILES： O=C1N(CCC(C)C)C(=O)N(CC(NC2C(Cl)=CC=CC=2)=O)C2=C1SC=C2

Additional information on N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide

N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide (CAS No. 1252913-65-7)

The compound N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide, identified by the CAS registry number 1252913-65-7, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities. The structure of this molecule incorporates a thieno[3,2-d]pyrimidine ring system fused with a thiophene moiety and a pyrimidine ring. This unique architecture contributes to its ability to interact with various biological targets.

Recent studies have highlighted the importance of thienopyrimidine derivatives in drug discovery. The presence of the thieno[3,2-d]pyrimidine core in this compound suggests potential applications as an anti-inflammatory agent or an anticancer drug. The substituents attached to the core structure further enhance its pharmacological properties. For instance, the 3-methylbutyl group introduces lipophilicity, which may improve the compound's bioavailability and membrane permeability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these steps to achieve high yields and purity levels. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

In terms of biological activity, this compound has shown promising results in preliminary assays. For example, it exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. Additionally, studies have demonstrated its ability to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule can bind effectively to several protein targets associated with neurodegenerative diseases. This opens up new avenues for exploring its role in treating conditions such as Alzheimer's disease or Parkinson's disease.

Moreover, the environmental impact of this compound has been a subject of recent research. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This is a positive attribute from an ecological standpoint and supports its consideration for pharmaceutical applications.

In conclusion, N-(2-chlorophenyl)-2-[3-(3-methylbutyl)-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl]acetamide (CAS No. 1252913-65-7) represents a promising candidate for further exploration in drug development. Its unique structural features and demonstrated biological activities make it a valuable addition to the portfolio of thienopyrimidine derivatives.